75-95-6

Pentabromoethane

In Stock

• CAS RN:
• 75-95-6

• Formula:
• C2HBr5

• InChI:
• InChI=1S/C2HBr5/c3-1(4)2(5,6)7/h1H

• InChIKey:
• OGVPXEPSTZMAFF-UHFFFAOYSA-N

• Pentabromoethane is a useful research compound. Its molecular formula is C2HBr5 and its molecular weight is 424.55 g/mol. The purity is usually 95%.

ethyl 2-cyano-2-methylcyclopropane-1-carboxylate, Mixture of diastereomers

In Stock

• CAS RN:
• 875-95-6

• Formula:
• C8H11NO2

• Ethyl 2-cyano-2-methylcyclopropane-1-carboxylate, Mixture of diastereomers is a useful research compound. Its molecular formula is C8H11NO2 and its molecular weight is 153.2. The purity is usually 95%.

3-ethyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione

In Stock

• CAS RN:
• 26675-95-6

• Formula:
• C7H7F3N2O2

• InChI:
• InChI=1S/C7H7F3N2O2/c1-2-12-5(13)3-4(7(8,9)10)11-6(12)14/h3H,2H2,1H3,(H,11,14)

• InChIKey:
• DHRLGCOZPIOATC-UHFFFAOYSA-N

• 3-ethyl-6-(trifluoromethyl)-2,4(1H,3H)-pyrimidinedione is a useful research compound. Its molecular formula is C7H7F3N2O2 and its molecular weight is 208.14. The purity is usually 95%.

2-(benzo[d]oxazol-2-ylthio)-N-(2-(methylthio)phenyl)acetamide

In Stock

• CAS RN:
• 356775-95-6

• Formula:
• C16H14N2O2S2

• InChI:
• InChI=1S/C16H14N2O2S2/c1-21-14-9-5-3-7-12(14)17-15(19)10-22-16-18-11-6-2-4-8-13(11)20-16/h2-9H,10H2,1H3,(H,17,19)

• InChIKey:
• BLMVMDDHWUMWMD-UHFFFAOYSA-N

• 2-(benzo[d]oxazol-2-ylthio)-N-(2-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C16H14N2O2S2 and its molecular weight is 330.42. The purity is usually 95%.

N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzenesulfonamide

In Stock

• CAS RN:
• 495375-95-6

• Formula:
• C15H13FN2O3S2

• InChI:
• InChI=1S/C15H13FN2O3S2/c1-2-21-11-5-8-13-14(9-11)22-15(17-13)18-23(19,20)12-6-3-10(16)4-7-12/h3-9H,2H2,1H3,(H,17,18)

• InChIKey:
• CSFNXCRXSYSXJB-UHFFFAOYSA-N

• N-(6-ethoxy-1,3-benzothiazol-2-yl)-4-fluorobenzenesulfonamide is a useful research compound. Its molecular formula is C15H13FN2O3S2 and its molecular weight is 352.4. The purity is usually 95%.

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide

In Stock

• CAS RN:
• 681275-95-6

• Formula:
• C26H24N2O3S

• InChI:
• InChI=1S/C26H24N2O3S/c1-18-5-4-6-19(13-18)15-28-16-25(21-7-2-3-8-22(21)28)32-17-26(29)27-20-9-10-23-24(14-20)31-12-11-30-23/h2-10,13-14,16H,11-12,15,17H2,1H3,(H,27,29)

• InChIKey:
• JYSPLQQDYBXHEK-UHFFFAOYSA-N

• N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((1-(3-methylbenzyl)-1H-indol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H24N2O3S and its molecular weight is 444.55. The purity is usually 95%.

3-(5-Nitropyridin-2-yl)benzoic acid

In Stock

• CAS RN:
• 864075-95-6

• Formula:
• C12H8N2O4

• InChI:
• InChI=1S/C12H8N2O4/c15-12(16)9-3-1-2-8(6-9)11-5-4-10(7-13-11)14(17)18/h1-7H,(H,15,16)

• InChIKey:
• NLHLQKGYMCYSQS-UHFFFAOYSA-N

• 3-(5-Nitropyridin-2-yl)benzoic acid is a useful research compound. Its molecular formula is C12H8N2O4 and its molecular weight is 244.2 g/mol. The purity is usually 95%.

1-isopropyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 851175-95-6

• Formula:
• C16H15N3O2

• InChI:
• InChI=1S/C16H15N3O2/c1-10(2)19-15-13(9-17-19)12(16(20)21)8-14(18-15)11-6-4-3-5-7-11/h3-10H,1-2H3,(H,20,21)

• InChIKey:
• FVWHXCPGGVRTCS-UHFFFAOYSA-N

• 1-isopropyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.31 g/mol. The purity is usually 95%.

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide

In Stock

• CAS RN:
• 872975-95-6

• Formula:
• C22H28N4O5S

• InChI:
• InChI=1S/C22H28N4O5S/c1-15-11-16(2)20(17(3)12-15)32(29,30)26-9-6-10-31-19(26)14-25-22(28)21(27)24-13-18-7-4-5-8-23-18/h4-5,7-8,11-12,19H,6,9-10,13-14H2,1-3H3,(H,24,27)(H,25,28)

• InChIKey:
• SCPOPGJDKNHSGS-UHFFFAOYSA-N

• N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C22H28N4O5S and its molecular weight is 460.55. The purity is usually 95%.

(Z)-N-(4,7-dimethoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide

In Stock

• CAS RN:
• 898375-95-6

• Formula:
• C18H21N3O5S

• InChI:
• InChI=1S/C18H21N3O5S/c1-4-9-20-16-11(25-2)5-6-12(26-3)17(16)27-18(20)19-13(22)10-21-14(23)7-8-15(21)24/h5-6H,4,7-10H2,1-3H3

• InChIKey:
• IMXXVIVSVLYKDW-HNENSFHCSA-N

• (Z)-N-(4,7-dimethoxy-3-propylbenzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dioxopyrrolidin-1-yl)acetamide is a useful research compound. Its molecular formula is C18H21N3O5S and its molecular weight is 391.44. The purity is usually 95%.

4-Methyl-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898775-95-6

• Formula:
• C19H21NO

• InChI:
• InChI=1S/C19H21NO/c1-15-4-8-17(9-5-15)19(21)18-10-6-16(7-11-18)14-20-12-2-3-13-20/h4-11H,2-3,12-14H2,1H3

• InChIKey:
• YTFCJRMAWOOWPC-UHFFFAOYSA-N

• 4-Methyl-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H21NO and its molecular weight is 279.4 g/mol. The purity is usually 95%.

2,4-Dichloro-1,1,1,6,6,6-hexafluoro-2-hexene

In Stock

• CAS RN:
• 885275-95-6

• Formula:
• C6H4Cl2F6

• InChI:
• InChI=1S/C6H4Cl2F6/c7-3(2-5(9,10)11)1-4(8)6(12,13)14/h1,3H,2H2/b4-1-

• InChIKey:
• VDWLGNLWODLYEN-RJRFIUFISA-N

• 2,4-Dichloro-1,1,1,6,6,6-hexafluoro-2-hexene is a useful research compound. Its molecular formula is C6H4Cl2F6 and its molecular weight is 260.99 g/mol. The purity is usually 95%.

N-ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine

In Stock

• CAS RN:
• 1250275-95-6

• Formula:
• C9H19NO

• InChI:
• InChI=1S/C9H19NO/c1-2-10-6-3-9-4-7-11-8-5-9/h9-10H,2-8H2,1H3

• InChIKey:
• FVNAHEWNTQUQRW-UHFFFAOYSA-N

• N-ethyl-2-(tetrahydro-2H-pyran-4-yl)ethanamine is a useful research compound. Its molecular formula is C9H19NO and its molecular weight is 157.257. The purity is usually 95%.

N-[(1-Methylsulfonylpiperidin-4-yl)methyl]pyrido[3,4-d]pyrimidin-4-amine

Usually In Stock

• CAS RN:
• 2379975-95-6

• Formula:
• C14H19N5O2S

• InChI:
• InChI=1S/C14H19N5O2S/c1-22(20,21)19-6-3-11(4-7-19)8-16-14-12-2-5-15-9-13(12)17-10-18-14/h2,5,9-11H,3-4,6-8H2,1H3,(H,16,17,18)

• InChIKey:
• RQVXSDVFOZXKMR-UHFFFAOYSA-N

• N-[(1-Methylsulfonylpiperidin-4-yl)methyl]pyrido[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C14H19N5O2S and its molecular weight is 321.4. The purity is usually 95%.

N-[4-[[5-[(3aS,4S,6aR)-hexahydro-2-oxo-1H-thieno[3,4-d]imidazol-4-yl]-1-oxopentyl]amino]butyl]-carbamic acid, 3-(2,4-dioxocyclohexyl)propyl ester

In Stock

• CAS RN:
• 1001575-95-6

• Formula:
• C24H38N4O6S

• InChI:
• InChI=1S/C24H38N4O6S/c29-17-10-9-16(19(30)14-17)6-5-13-34-24(33)26-12-4-3-11-25-21(31)8-2-1-7-20-22-18(15-35-20)27-23(32)28-22/h16,18,20,22H,1-15H2,(H,25,31)(H,26,33)(H2,27,28,32)/t16?,18-,20-,22-/m0/s1

• InChIKey:
• TUSKVLIOIXAEPV-WBDHXUAGSA-N

• DCP-Bio3 is a biotinylated affinity probe for the isolation of cysteine sulfenic acid-containing proteins. It selectively forms a covalent adduct with a cysteine sulfenic acid form of the bacterial peroxidase alkyl hydroperoxidase (AhpC) over thiol, disulfide, and hyperoxidized forms of AhpC.